Benzyl3-aminopiperidine-1-carboxylate2,2,2-trifluoroacetate
Overview
Description
Benzyl3-aminopiperidine-1-carboxylate2,2,2-trifluoroacetate is a chemical compound with a complex structure that includes a piperidine ring, an amino group, and a trifluoroacetate moiety.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Benzyl3-aminopiperidine-1-carboxylate2,2,2-trifluoroacetate typically involves the reaction of benzyl 3-aminopiperidine-1-carboxylate with trifluoroacetic acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve the use of catalysts and specific temperature and pressure conditions to optimize yield and purity .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated systems and continuous flow reactors. The use of advanced technologies such as ion chromatography and high-performance liquid chromatography (HPLC) ensures the purity and consistency of the product .
Chemical Reactions Analysis
Types of Reactions
Benzyl3-aminopiperidine-1-carboxylate2,2,2-trifluoroacetate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.
Reduction: Reduction reactions can modify the functional groups present in the compound.
Substitution: The trifluoroacetate group can be substituted with other functional groups under specific conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to ensure the desired outcome .
Properties
Molecular Formula |
C15H19F3N2O4 |
|---|---|
Molecular Weight |
348.32 g/mol |
IUPAC Name |
benzyl 3-aminopiperidine-1-carboxylate;2,2,2-trifluoroacetic acid |
InChI |
InChI=1S/C13H18N2O2.C2HF3O2/c14-12-7-4-8-15(9-12)13(16)17-10-11-5-2-1-3-6-11;3-2(4,5)1(6)7/h1-3,5-6,12H,4,7-10,14H2;(H,6,7) |
InChI Key |
QXFZNGXZRCIDAN-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)N.C(=O)(C(F)(F)F)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2E)-2-[[20-[(Z)-[1-(dicyanomethylidene)-5,6-dimethyl-3-oxoinden-2-ylidene]methyl]-12,12,24,24-tetrakis(4-hexylphenyl)-5,9,17,21-tetrathiaheptacyclo[13.9.0.03,13.04,11.06,10.016,23.018,22]tetracosa-1(15),2,4(11),6(10),7,13,16(23),18(22),19-nonaen-8-yl]methylidene]-5,6-dimethyl-3-oxoinden-1-ylidene]propanedinitrile](/img/structure/B13142655.png)
![7-Bromo-2H-pyrano[3,2-c]pyridin-4(3H)-one](/img/structure/B13142660.png)
![5-Bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one](/img/structure/B13142673.png)
